Cas no 102877-77-0 (3-(Pyridin-4-yloxy)aniline)

• Product Name: 3-(Pyridin-4-yloxy)aniline
• CAS No: 102877-77-0
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 1133868
• PubChem ID: 11521202
• Update Time: 2025-05-20

3-(Pyridin-4-yloxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-pyridin-4-yloxyaniline
• 3-(pyridin-4-yloxy)aniline
• 3-(4-pyridinyloxy)phenylamine
• ACMC-20m5u5
• CTK0G7349
• EN300-75389
• 3-[4]pyridyloxy-aniline
• AGN-PC-00ASKH
• Benzenamine, 3-(4-pyridinyloxy)-
• AKOS009395294
• SureCN3162242
• 3-(4-pyridinyloxy)-phenylamine
• 3-(pyridin-4-yloxy)aniline; 3-(4-pyridinyloxy)phenylamine; ACMC-20m5u5; CTK0G7349; EN300-75389; 3-[4]pyridyloxy-aniline; AGN-PC-00ASKH; Benzenamine, 3-(4-pyridinyloxy)-; AKOS009395294; SureCN3162242; 3-(4-pyridinyloxy)-phenylamine;
• Z404012032
• 102877-77-0
• Benzenamine,3-(4-pyridinyloxy)-
• CEA87777
• CS-0260527
• G20278
• 3-(4-pyridinyloxy)Benzenamine
• DTXSID20467954
• DS-016542
• SCHEMBL3162242
• 3-(Pyridin-4-yloxy)aniline

• Inchi： 1S/C11H10N2O/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-8H,12H2
• InChI Key： CMKRVXYQYUODSA-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• PSA: 48.14
• LogP: 3.03730

Additional information on 3-(Pyridin-4-yloxy)aniline

3-(Pyridin-4-yloxy)aniline: A Comprehensive Overview

3-(Pyridin-4-yloxy)aniline, also known by its CAS number 102877-77-0, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines an aniline moiety with a pyridine ring through an ether linkage. The pyridine ring, being aromatic and electron-deficient, imparts distinct electronic properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 3-(Pyridin-4-yloxy)aniline typically involves nucleophilic substitution reactions, where the hydroxyl group of the pyridine derivative reacts with an appropriate alkylating agent. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high purity levels.

One of the most notable applications of 3-(Pyridin-4-yloxy)aniline is in the field of materials science, particularly in the development of advanced polymers and coatings. The compound's ability to form stable bonds with other monomers makes it ideal for creating high-performance materials with tailored properties. For instance, studies have shown that incorporating 3-(Pyridin-4-yloxy)aniline into polymer matrices can enhance thermal stability and mechanical strength.

In medicinal chemistry, 3-(Pyridin-4-yloxy)aniline has been investigated as a potential lead compound for drug development. Its structure allows for easy functionalization, enabling researchers to explore various bioactive derivatives. Recent research has focused on its role as a kinase inhibitor, with promising results in preclinical models of cancer. Additionally, the compound's ability to act as a template for supramolecular assemblies has opened new avenues in drug delivery systems.

The electronic properties of 3-(Pyridin-4-yloxy)aniline make it a valuable component in organic electronics. Its conjugated system facilitates charge transport, which is essential for applications such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into OLED structures can improve device efficiency and stability under ambient conditions.

From an environmental perspective, 3-(Pyridin-4-yloxy)aniline has been studied for its potential in catalytic processes aimed at reducing industrial waste. Its ability to act as a catalyst in oxidation reactions has shown promise in converting recalcitrant organic compounds into more biodegradable forms. This aligns with current trends toward sustainable chemistry and green manufacturing practices.

In conclusion, 3-(Pyridin-4-yloxy)aniline (CAS No: 102877-77-0) is a multifaceted compound with applications spanning organic synthesis, materials science, medicinal chemistry, and environmental technology. Its unique chemical properties and versatility continue to drive innovative research across various disciplines. As advancements in synthetic methods and material characterization techniques unfold, the potential for new applications of this compound is expected to grow significantly.